3-(3-ethyl-1H-pyrazol-4-yl)propanimidamide

• IUPAC Name: 3-(5-ethyl-1H-pyrazol-4-yl)propanimidamide
• InChI: InChI=1S/C8H14N4/c1-2-7-6(5-11-12-7)3-4-8(9)10/h5H,2-4H2,1H3,(H3,9,10)(H,11,12)
• InChI Key: AIMQAVGVMIGVLH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=NN1)CCC(=N)N
• Molecular Formula: C8H14N4
• Molecular Weight: 166.22 g/mol

Description

3-(3-ethyl-1H-pyrazol-4-yl)propanimidamide, also known as 3-EPI, is an organic compound used in scientific research and laboratory experiments. It is an amide, a functional group of compounds containing a nitrogen atom connected to a carbonyl group, and is made up of a pyrazole ring, a nitrogen-containing heterocyclic aromatic compound, and an ethyl group. 3-EPI is a versatile compound that is used in the synthesis of various compounds, and has a range of applications in biochemical and physiological research.

Scientific Research Applications

Cytochrome P450 Inhibition

The research on cytochrome P450 (CYP) enzymes highlights the importance of assessing various CYP isoforms in predicting metabolism-based drug-drug interactions, where chemical inhibitors play a significant role. The selectivity of inhibitors for specific CYP isoforms is crucial in understanding the involvement of these isoforms in drug metabolism. This research is fundamental in developing strategies to mitigate adverse drug interactions and enhance pharmacological efficacy (Khojasteh et al., 2011).

Heterocyclic Compound Research

Pyrazoline derivatives, including 3-(3-ethyl-1H-pyrazol-4-yl)propanimidamide, are recognized for their diverse biological properties, prompting significant research in pharmaceutical chemistry. These compounds have shown promising results in anticancer activities, offering a wide scope for future research in this domain. The heterocyclic nature of pyrazoline compounds makes them a subject of interest for their potential multifunctional applications (Ray et al., 2022).

Therapeutic Applications

Pyrazolines are noteworthy for their wide range of pharmacological effects, including antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer properties. The vast array of therapeutic applications signifies the potential of these compounds in drug development and the need for further exploration and synthesis of new derivatives (Shaaban et al., 2012).

Synthetic Strategies and Medicinal Chemistry

The synthesis of pyrazole heterocycles is crucial in medicinal chemistry due to their role in various biologically active compounds. The development of convenient strategies to synthesize these compounds provides valuable insights for designing more active biological agents. This research is pivotal for the continuous discovery and development of drugs with pyrazole derivatives (Dar & Shamsuzzaman, 2015).